Cas no 2171993-66-9 (1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2171993-66-9
• MF: C₁₁H₁₈N₂O₃S
• MW: 258.337221622467
• CID: 6023217
• PubChem ID: 165588759
• Update Time: 2025-10-29

1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde
• EN300-1610057
• 2171993-66-9

• Inchi： 1S/C11H18N2O3S/c1-5-9(4)13-11(10(7-14)6-12-13)17(15,16)8(2)3/h6-9H,5H2,1-4H3
• InChI Key： IMTVERQMDZFNJL-UHFFFAOYSA-N
• SMILES： S(C(C)C)(C1=C(C=O)C=NN1C(C)CC)(=O)=O

Computed Properties

• Exact Mass: 258.10381361g/mol
• Monoisotopic Mass: 258.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.4Ų

Additional information on 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde

Research Brief on 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde (CAS: 2171993-66-9)

The compound 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde (CAS: 2171993-66-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the pyrazole core and sulfonyl group, make it a promising candidate for further investigation.

Recent studies have highlighted the synthetic pathways for 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde, with a particular emphasis on optimizing yield and purity. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity. The synthetic routes often involve multi-step reactions, including the formation of the pyrazole ring followed by sulfonylation and formylation. These methods have been refined to improve efficiency and scalability, which is crucial for potential industrial applications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde exhibits moderate to high inhibitory effects against certain enzymes and receptors implicated in inflammatory and oncogenic pathways. For instance, the compound has shown promising activity against cyclooxygenase-2 (COX-2) and protein kinases, suggesting its potential as an anti-inflammatory or anti-cancer agent. However, further studies are needed to elucidate its mechanism of action and to assess its selectivity and toxicity profiles.

One of the most exciting developments is the exploration of this compound's therapeutic potential in combination therapies. Researchers are investigating its synergistic effects with existing drugs to enhance efficacy and reduce resistance. For example, early-stage studies have indicated that 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde may potentiate the effects of certain chemotherapeutic agents, opening new avenues for cancer treatment. These findings are supported by computational docking studies, which predict favorable interactions between the compound and target proteins.

Despite these promising results, several challenges remain. The compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), are not yet fully understood. Additionally, in vivo studies are required to validate its efficacy and safety in animal models before progressing to clinical trials. Researchers are also exploring structural modifications to enhance its bioavailability and reduce potential side effects.

In conclusion, 1-(butan-2-yl)-5-(propane-2-sulfonyl)-1H-pyrazole-4-carbaldehyde (CAS: 2171993-66-9) represents a promising scaffold for drug development, with demonstrated biological activity and therapeutic potential. Ongoing research aims to address the existing gaps in knowledge and to translate these findings into practical applications. The compound's versatility and unique chemical properties make it a valuable subject for future studies in chemical biology and medicinal chemistry.